Cas no 2680793-23-9 (3-Acetamido-5-fluoro-4-methylbenzoic acid)

• Product Name: 3-Acetamido-5-fluoro-4-methylbenzoic acid
• CAS No: 2680793-23-9
• MF: C₁₀H₁₀FNO₃
• MW: 211.189706325531
• CID: 5650589
• PubChem ID: 165938622
• Update Time: 2025-05-21

3-Acetamido-5-fluoro-4-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2680793-23-9
• 3-acetamido-5-fluoro-4-methylbenzoic acid
• EN300-28272936
• 3-Acetamido-5-fluoro-4-methylbenzoic acid

• Inchi： 1S/C10H10FNO3/c1-5-8(11)3-7(10(14)15)4-9(5)12-6(2)13/h3-4H,1-2H3,(H,12,13)(H,14,15)
• InChI Key： CHLINVYVKNQSKH-UHFFFAOYSA-N
• SMILES： FC1=CC(C(=O)O)=CC(=C1C)NC(C)=O

Computed Properties

• Exact Mass: 211.06447134g/mol
• Monoisotopic Mass: 211.06447134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 66.4Ų

Additional information on 3-Acetamido-5-fluoro-4-methylbenzoic acid

3-Acetamido-5-fluoro-4-methylbenzoic Acid: A Comprehensive Overview

The compound 3-Acetamido-5-fluoro-4-methylbenzoic acid, identified by the CAS number CAS No. 2680793-23-9, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science. In this article, we will delve into its chemical structure, synthesis methods, biological activities, and recent advancements in its research.

The molecular structure of 3-Acetamido-5-fluoro-4-methylbenzoic acid consists of a benzoic acid backbone with substituents at positions 3, 4, and 5. The presence of an acetamido group at position 3, a methyl group at position 4, and a fluorine atom at position 5 imparts unique electronic and steric properties to the molecule. These substituents not only influence the compound's solubility and stability but also play a crucial role in its biological activity.

Recent studies have highlighted the potential of 3-Acetamido-5-fluoro-4-methylbenzoic acid as a lead compound in drug discovery. Researchers have explored its role as an inhibitor in various enzymatic pathways, particularly in the context of inflammatory diseases and cancer. The fluorine atom at position 5 has been found to enhance the molecule's binding affinity to target proteins, making it a promising candidate for therapeutic interventions.

In terms of synthesis, several methods have been reported for the preparation of CAS No. 2680793-23-9. These include traditional Friedel-Crafts acylation and more advanced techniques such as microwave-assisted synthesis. The choice of method depends on the desired yield, purity, and scalability of the process. Recent advancements in catalytic systems have further optimized these synthetic routes, reducing reaction times and improving product quality.

The physical properties of 3-Acetamido-5-fluoro-4-methylbenzoic acid are equally intriguing. Its melting point, solubility in various solvents, and thermal stability are critical factors that influence its application in different industries. For instance, its high melting point makes it suitable for use in high-temperature applications, while its moderate solubility in organic solvents facilitates its incorporation into pharmaceutical formulations.

Beyond pharmacology, this compound has found applications in material science. Its ability to form stable crystalline structures has led to its use in the development of novel materials with tailored optical and electronic properties. Researchers are actively exploring its potential as a building block for advanced materials such as organic semiconductors and sensors.

In conclusion, 3-Acetamido-5-fluoro-4-methylbenzoic acid, or CAS No. 2680793-23-9, is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future scientific endeavors. As research continues to uncover new facets of this molecule, its significance in both academic and industrial settings is expected to grow exponentially.